1-(4-chlorophenyl)-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}ethanone

• Molecular Formula: C17H14ClN3O2S
• Molecular Weight: 359.8 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-2-[[5-(furan-2-yl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]ethanone
• InChI: InChI=1S/C17H14ClN3O2S/c1-2-9-21-16(15-4-3-10-23-15)19-20-17(21)24-11-14(22)12-5-7-13(18)8-6-12/h2-8,10H,1,9,11H2
• InChI Key: IJWQTCHWJWIFHU-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC(=O)C2=CC=C(C=C2)Cl)C3=CC=CO3

Description

This compound is a 1,2,4-triazole derivative featuring a 4-chlorophenyl group at position 1 of the ethanone moiety, a sulfanyl bridge, and a triazole ring substituted with a furan-2-yl group and a prop-2-en-1-yl (allyl) group. Synthesis likely follows established protocols for triazole-thioether derivatives, such as reacting α-halogenated ketones with triazole precursors under basic conditions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs and their properties:

Compound (Reference)	Substituents (Triazole Positions 4 and 5)	Ethanone Substituent (R)	Molecular Weight (g/mol)	Notable Features
Target Compound	4-Allyl, 5-(furan-2-yl)	4-Chlorophenyl	~367.83*	Oxygen-rich furan, reactive allyl group
1-(4-Chlorophenyl)-2-({4-(4-methoxyphenyl)-5-[4-(tert-butyl)phenyl]-4H-1,2,4-triazol-3-yl}sulfanyl)ethanone	4-(4-Methoxyphenyl), 5-(tert-butylphenyl)	4-Chlorophenyl	492.034	Bulky tert-butyl, methoxy enhances lipophilicity
2-{[5-(4-Chlorophenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethanone	4-(4-Methoxyphenyl), 5-(4-chlorophenyl)	Phenyl	~456.93*	Chlorophenyl and methoxy groups; dual electronic effects
2-{[4-(4-Chlorophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-fluorophenyl)ethanone	4-(4-Chlorophenyl), 5-(pyridin-4-yl)	4-Fluorophenyl	~442.88*	Pyridine nitrogen enhances hydrogen bonding; fluorine increases electronegativity
1-(4-Chlorophenyl)-2-[[4-phenyl-5-(quinolin-8-yloxymethyl)-1,2,4-triazol-3-yl]sulfanyl]ethanone	4-Phenyl, 5-(quinolin-8-yloxymethyl)	4-Chlorophenyl	~531.98*	Extended aromatic system (quinoline); potential π-π interactions

Key Comparative Insights:

Structural Diversity :

• The target compound’s furan and allyl substituents differentiate it from analogs with methoxy, tert-butyl, or pyridinyl groups. Furan’s oxygen atom enhances polarity and hydrogen-bonding capacity compared to purely aromatic substituents .
• The allyl group may confer higher reactivity (e.g., susceptibility to oxidation or polymerization) compared to stable alkyl/aryl groups in analogs .

Bulkier substituents (e.g., tert-butyl in ) reduce solubility but improve metabolic stability, whereas the target’s smaller allyl group may enhance solubility .

Biological and Physicochemical Implications: Chlorine substituents (common in all analogs) are associated with antimicrobial activity, as seen in related compounds . The furan moiety in the target may interact with biological targets (e.g., enzymes via hydrogen bonding), a feature less pronounced in analogs with non-heterocyclic substituents .

Synthetic Considerations :

• Synthesis of the target likely parallels methods in , where triazoles react with α-halogenated ketones. However, the allyl group may require controlled conditions to prevent side reactions .

Research Findings and Data

Table: Comparative Physicochemical Properties

Property	Target Compound
Calculated LogP*	~3.2	~5.1	~4.3	~3.8
Hydrogen Bond Acceptors	5	5	5	6
Rotatable Bonds	6	7	7	6
Polar Surface Area (Ų)	~90	~85	~85	~95

*LogP estimated using fragment-based methods.

Stability and Reactivity:

• The allyl group in the target compound may render it more prone to oxidation compared to methyl or phenyl-substituted analogs .